Cas no 111333-92-7 (4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-)
111333-92-7 structure
Product Name:4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-
CAS No:111333-92-7
MF:C22H41NO3
MW:367.565847158432
CID:1197440
PubChem ID:18419959
Update Time:2025-04-20
4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-
- 1-hexadecanoylpiperidine-4-carboxylic acid
- DTXSID60593600
- DB-097417
- SCHEMBL5606242
- 1-Hexadecanoylpiperidine-4-carboxylato(2-)
- 111333-92-7
-
- Inchi: 1S/C22H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(24)23-18-16-20(17-19-23)22(25)26/h20H,2-19H2,1H3,(H,25,26)
- InChI Key: YHNUIFKHRMMOOT-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCC)N1CCC(C(=O)O)CC1
Computed Properties
- Exact Mass: 518.3392
- Monoisotopic Mass: 367.30864417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 102.01
4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
111333-92-7 (4-Piperidinecarboxylic acid, 1-(1-oxohexadecyl)-) Related Products
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